Cas no 145182-73-6 (Benzoic acid,2-amino-3-(methoxymethoxy)-)
145182-73-6 structure
Product Name:Benzoic acid,2-amino-3-(methoxymethoxy)-
CAS No:145182-73-6
MF:C9H11NO4
MW:197.187942743301
CID:101818
PubChem ID:19092997
Update Time:2025-04-18
Benzoic acid,2-amino-3-(methoxymethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-amino-3-(methoxymethoxy)-
- 145182-73-6
- SCHEMBL9348401
- 2-Amino-3-(methoxymethoxy)benzoic acid
- Benzoic acid, 2-amino-3-(methoxymethoxy)- (9CI)
-
- Inchi: 1S/C9H11NO4/c1-13-5-14-7-4-2-3-6(8(7)10)9(11)12/h2-4H,5,10H2,1H3,(H,11,12)
- InChI Key: SDOMPOPCWLBURW-UHFFFAOYSA-N
- SMILES: O(COC)C1C=CC=C(C(=O)O)C=1N
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.8A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 81.78
Benzoic acid,2-amino-3-(methoxymethoxy)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
145182-73-6 (Benzoic acid,2-amino-3-(methoxymethoxy)-) Related Products
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